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Compound of Interest

Compound Name:
1-(Chloromethyl)-2-

ethoxybenzene

CAS No.: 60906-78-7

Cat. No.: B1596814

Get Quote

Part 1: Executive Safety Directive
1-(Chloromethyl)-2-ethoxybenzene (also known as 2-Ethoxybenzyl chloride) is a highly

reactive alkylating agent.[1][2] Unlike standard organic solvents, its disposal requires strict

adherence to protocols that mitigate its two primary hazards: rapid hydrolysis releasing

hydrochloric acid (HCl) and potent lachrymatory (tear-inducing) effects.

Critical Warning: Do not dispose of this compound down the drain. Do not mix with strong

oxidizers or alkali metals. All handling must occur within a certified chemical fume hood.

Part 2: Chemical Profile & Hazard Assessment
Effective disposal requires understanding the chemical's lability. The ortho-ethoxy group

donates electron density, stabilizing the benzylic carbocation and making this compound more

reactive towards hydrolysis than unsubstituted benzyl chloride.
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Property Specification Operational Implication

CAS Number 76283-09-5
Use for waste manifesting and

inventory tracking.[1]

Reactivity High (Electrophilic)

Rapidly hydrolyzes in water to

form HCl and 2-ethoxybenzyl

alcohol.[1][2]

Corrosivity High (pH < 2 upon wet)
D002 RCRA Waste Code

applies if aqueous mixed.[1][2]

Toxicity Lachrymator / Irritant

Inhalation causes severe

respiratory distress.[1][2] Skin

contact causes burns.

Flash Point ~105°C (Predicted)
Combustible.[1][2] Class IIIB

liquid.[3][4]

Part 3: Regulatory Framework (RCRA Compliance)
Before disposal, the waste must be characterized according to the Resource Conservation and

Recovery Act (RCRA).

Primary Waste Code:D002 (Corrosive) due to HCl generation.

Secondary Waste Code:D001 (Ignitable) if mixed with flammable solvents (e.g., THF,

Toluene).

P-Listing Status: Not explicitly P-listed, but must be treated as a toxic alkylating agent.[1][2]

Segregation Rule: Segregate into "Halogenated Organic Waste" streams. Never mix with acidic

waste streams containing cyanide or sulfide (risk of HCN/H2S evolution).

Part 4: Disposal Workflows
Scenario A: Bulk Liquid Waste (Unused Reagent or Reaction
Mother Liquor)

Method: High-Temperature Incineration.[2]
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Rationale: Incineration at >1000°C with flue gas scrubbing is the only method that

guarantees the destruction of the benzene ring and neutralization of the chlorine atoms

(converted to HCl and scrubbed).

Protocol:

Collect in a dedicated High-Density Polyethylene (HDPE) or glass waste container.

Label clearly: "Hazardous Waste - Halogenated Organic - Lachrymator - Corrosive."

Do not fill >90%. Leave headspace for potential pressure buildup.

Transfer to a licensed hazardous waste contractor for incineration.

Scenario B: In-Lab Decontamination (Glassware & Trace Spills)
Method: Chemical Neutralization via Nucleophilic Substitution/Hydrolysis.

Rationale: Simple water rinsing is dangerous because it generates HCl gas. You must use a

weak base to neutralize the acid in situ and accelerate the decomposition of the alkyl

chloride.

Step-by-Step Decontamination Protocol:

Preparation: Prepare a "Quench Solution" of 5% Sodium Bicarbonate (

) and 5% Sodium Thiosulfate in water.

Chemistry: Bicarbonate neutralizes the HCl. Thiosulfate acts as a nucleophile to displace

the chloride, destroying the alkylating potential.

Application:

For Glassware: Rinse the contaminated vessel with a small volume of acetone, then

submerge in the Quench Solution. Soak for 24 hours.

For Spills: Cover the spill with a 1:1 mixture of sodium carbonate (soda ash) and clay

absorbent (bentonite).
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Observation: Watch for bubbling (

evolution). Wait until bubbling ceases.

Final Cleanup:

The resulting liquid is now a mixture of non-volatile alcohols and salts.

Check pH (aim for pH 6–9).

Dispose of the neutralized liquid into the aqueous waste stream (if permitted by local EHS)

or halogenated waste stream.

Safety Note: The reaction with bicarbonate is endothermic but releases gas (

). NEVER seal a container immediately after adding the quench solution.

Part 5: Decision Matrix & Workflow Visualization
The following diagram outlines the logical decision path for handling 1-(Chloromethyl)-2-
ethoxybenzene, ensuring no step leads to accidental exposure or regulatory violation.
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Start: Identify 1-(Chloromethyl)-2-ethoxybenzene Waste

Assess Quantity & State

Bulk Liquid / Mother Liquor

> 10 mL

Trace Residue / Glassware / Small Spill

< 10 mL or Residue

Segregate: Halogenated Organic Waste Container Apply Quench Solution
(5% NaHCO3 + Na-Thiosulfate)

Label: 'Corrosive, Lachrymator, Toxic'

End: Off-site Incineration (RCRA Facility)

Wait: Allow CO2 evolution to cease
(Hydrolysis + Neutralization)

Observe Bubbling

Verify: pH 6-9

End: Aqueous/Solvent Waste Stream

Click to download full resolution via product page

Figure 1: Decision matrix for the safe disposal of 2-Ethoxybenzyl chloride, distinguishing

between bulk waste streams and bench-scale decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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